Bisandrographolide

• Molecular Formula: C40H56O8
• Molecular Weight: 664.9 g/mol
• InChI: InChI=1S/C40H56O8/c1-23-7-11-31-37(3,16-13-33(43)39(31,5)21-41)28(23)10-9-25-19-30(48-35(25)45)27(26-15-18-47-36(26)46)20-29-24(2)8-12-32-38(29,4)17-14-34(44)40(32,6)22-42/h9-10,15,19,27-34,41-44H,1-2,7-8,11-14,16-18,20-22H2,3-6H3/b10-9+/t27?,28-,29-,30?,31+,32+,33-,34-,37+,38+,39+,40+/m1/s1
• InChIKey: WQHWOZANSOUSAY-LZBAHHAZSA-N

Bisandrographolide Procurement Guide: Structural Identity and Core Characteristics

Bisandrographolide refers to a class of ent-labdane diterpenoid dimers isolated primarily from Andrographis paniculata, distinct from the more abundant monomeric andrographolide [1]. These compounds feature complex dimeric structures, often incorporating a spiroketal moiety fused with a ketal-γ-lactone unit, which confers unique stereochemical and pharmacological properties [2].

Dimeric ent-labdane scaffold for TRPV channel studies

Complex spiroketal-γ-lactone architecture differentiates from monomeric andrographolide

Supports TRPV4- and CES2-focused pathway research

• [1] Smith PL, et al. Bisandrographolide from Andrographis paniculata activates TRPV4 channels. J Biol Chem. 2006;281(40):29897-904. View Source
• [2] Gao S, et al. Unusual ent-Labdane Diterpenoid Dimers and their Selective Activation of TRPV Channels. J Org Chem. 2019;84(21):13595-13603. View Source

Why Andrographolide and Other Monomers Cannot Substitute for Bisandrographolide in Research

Generic substitution of bisandrographolide with monomeric andrographolide or other in-class compounds is scientifically invalid due to fundamentally divergent primary mechanisms of action and molecular target selectivity. While andrographolide acts as an NF-κB inhibitor [1], bisandrographolide A (BAA) functions as a potent and selective agonist of the TRPV4 ion channel, a target not engaged by its monomeric counterpart [2]. This divergence in target engagement necessitates distinct experimental design and invalidates functional equivalence assumptions.

Bisandrographolide

Reported TRPV4 channel agonist activity

CES2 inhibition context supported by reported data

Monomeric Andrographolide

No TRPV4 engagement; NF-κB pathway modulator

Target engagement divergence may preclude functional substitution

• [1] Xia YF, et al. Andrographolide attenuates inflammation by inhibition of NF-kappa B activation through covalent modification of reduced cysteine 62 of p50. J Immunol. 2004;173(6):4207-17. View Source
• [2] Smith PL, et al. Bisandrographolide from Andrographis paniculata activates TRPV4 channels. J Biol Chem. 2006;281(40):29897-904. View Source

Bisandrographolide Product-Specific Quantitative Evidence for Scientific Selection

Bisandrographolide A vs. Andrographolide: Divergent TRPV4 Channel Activation

Bisandrographolide A (BAA) demonstrates a qualitatively distinct mechanism from andrographolide. BAA selectively activates the TRPV4 ion channel, while andrographolide is completely inactive at this target [1].

TRPV4 activation divergence

Head-to-head

BAA EC50 790–950 nM vs. monomer inactive

TRPV4 pathway activation context

Calcium imaging in HEK293T-TRPV4

Evidence Dimension	TRPV4 channel activation
Target Compound Data	EC50 = 790–950 nM (agonist)
Comparator Or Baseline	Andrographolide: no activation or block of TRPV4
Quantified Difference	Qualitative difference; functional activity vs. no activity
Conditions	Calcium-imaging assay in HEK293T cells overexpressing TRPV4 cDNA

Why This Matters

This functional difference dictates that bisandrographolide, not andrographolide, is the appropriate selection for studies investigating TRPV4-mediated physiology.

• [1] Smith PL, et al. Bisandrographolide from Andrographis paniculata activates TRPV4 channels. J Biol Chem. 2006;281(40):29897-904. View Source

Bisandrographolide A: TRPV4 Selectivity Profile Against Related Vanilloid Channels

Bisandrographolide A (BAA) exhibits high selectivity for TRPV4 over other closely related vanilloid TRP subfamily members, a critical attribute for minimizing off-target effects in functional assays [1].

Vanilloid subtype selectivity

Head-to-head

No activation/block of TRPV1-3 at TRPV4-active concentrations

Off-target review for TRPV4-specific readouts

Heterologous TRPV1-4 expression

Evidence Dimension	Selectivity against TRPV1, TRPV2, and TRPV3
Target Compound Data	BAA did not activate or block TRPV1, TRPV2, or TRPV3 at concentrations that fully activate TRPV4 (EC50 790-950 nM)
Comparator Or Baseline	TRPV1, TRPV2, and TRPV3 channels (negative controls)
Quantified Difference	No cross-reactivity observed within this concentration range
Conditions	Calcium-imaging assays with heterologously expressed TRPV1-4 channels

Why This Matters

Demonstrated selectivity ensures experimental outcomes can be reliably attributed to TRPV4 activation, reducing confounding variables in complex biological systems.

• [1] Smith PL, et al. Bisandrographolide from Andrographis paniculata activates TRPV4 channels. J Biol Chem. 2006;281(40):29897-904. View Source

Bisandrographolide G: Potent Human Carboxylesterase 2 (CES2) Inhibition

Bisandrographolide G, a novel 15-spiro diterpenoid dimer, demonstrates potent inhibition of human carboxylesterase 2 (CES2), an enzyme critical for prodrug activation and lipid metabolism, providing a specific tool for CES2 studies [1].

CES2 inhibition potency

Class-level

IC50 4.61 μM; Ki 8.88 μM (mixed-competitive)

Supports CES2 inhibition assay context

Human CES2 in vitro enzyme assay

Evidence Dimension	Human CES2 inhibitory activity
Target Compound Data	IC50 = 4.61 ± 0.23 μM; Ki = 8.88 μM (mixed-competitive)
Comparator Or Baseline	No direct comparator data provided in this study; inference based on class activity
Quantified Difference	Not applicable for class-level inference
Conditions	In vitro enzyme inhibition assay using human CES2

Why This Matters

This compound offers a unique chemical scaffold for the development of CES2 inhibitors, distinct from other andrographolide derivatives, with defined potency and kinetic parameters for experimental design.

• [1] Sun CP, et al. A novel 15-spiro diterpenoid dimer from Andrographis paniculata with inhibitory potential against human carboxylesterase 2. Bioorg Chem. 2020;97:103680. View Source

Bisandrographolide A vs. Andrographolide: Differential Binding Affinity for Zika Virus Protease

In silico docking studies predict that Bisandrographolide A possesses a higher binding affinity for the Zika virus NS2B-NS3 protease compared to andrographolide, suggesting it as a more promising starting point for antiviral development [1].

ZIKV protease docking

Cross-study

BAA −11.7 vs. monomer −10.2 kcal/mol

In silico screening prioritization context

AutoDock simulation; requires assay validation

Evidence Dimension	In silico binding energy to ZIKV NS2B-NS3 protease
Target Compound Data	Binding energy = -11.7 kcal/mol
Comparator Or Baseline	Andrographolide: Binding energy = -10.2 kcal/mol
Quantified Difference	1.5 kcal/mol lower (more favorable) binding energy
Conditions	Molecular docking simulation using AutoDock 4.2

Why This Matters

This computational evidence highlights bisandrographolide A as a prioritized candidate for downstream in vitro and in vivo validation over andrographolide for Zika virus research.

• [1] Identification of potential ZIKV NS2B-NS3 protease inhibitors from Andrographis paniculata: An insilico approach. J Biomol Struct Dyn. 2022;40(21):11446-11455. View Source

Bisandrographolide E: Unprecedented Dimeric Scaffold with Selective TRPV Channel Activation

Bisandrographolide E represents the first labdane dimer with an unprecedented tricyclic system, and this unique structure correlates with selective activation of TRPV1-4 channels, a property not shared by simpler andrographolide derivatives [1].

Dimeric scaffold uniqueness

Class-level

First tricyclic labdane dimer; stereochemistry-dependent TRPV1-4 activation

TRPV channel structural biology tool context

Data to verify; class-level inference

Evidence Dimension	Chemical structure and TRPV channel activation profile
Target Compound Data	Bisandrographolides A-E selectively activate different TRPV1-4 channels depending on their stereochemistry at C-12 and C-15'
Comparator Or Baseline	No direct comparator; class-level structural and functional differentiation
Quantified Difference	Not applicable for class-level inference
Conditions	Single-crystal X-ray diffraction, ECD/NMR calculations, and TRPV channel activity assays

Why This Matters

The unique dimeric scaffold and structure-activity relationship within the bisandrographolide series provide a distinct chemical space for probing TRPV channel biology, unavailable with monomeric alternatives.

• [1] Gao S, et al. Unusual ent-Labdane Diterpenoid Dimers and their Selective Activation of TRPV Channels. J Org Chem. 2019;84(21):13595-13603. View Source

Bisandrographolide: Validated Application Scenarios in Scientific Research

TRPV4 Channel Pharmacology and Pain Research

Bisandrographolide A is the validated choice for experiments requiring selective TRPV4 activation, with a defined EC50 of 790–950 nM and no cross-reactivity with TRPV1-3 [1]. This specificity is crucial for studies investigating TRPV4's role in mechanosensation, osmoregulation, and inflammatory pain, where off-target effects could confound results.

Human Carboxylesterase 2 (CES2) Inhibition and Prodrug Activation Studies

Bisandrographolide G is the appropriate selection for research focused on human CES2, a key enzyme in drug metabolism. Its potent inhibition (IC50 = 4.61 μM) and defined mixed-competitive mechanism (Ki = 8.88 μM) provide a quantitative tool for modulating CES2 activity in vitro, with implications for prodrug activation and lipid homeostasis studies [2].

Antiviral Lead Identification Against Zika Virus

Bisandrographolide A should be prioritized for antiviral screening campaigns targeting Zika virus NS2B-NS3 protease. Its superior in silico binding affinity (-11.7 kcal/mol) compared to andrographolide (-10.2 kcal/mol) positions it as a higher-potential lead candidate for further in vitro validation and mechanism-of-action studies [3].

Application

Selection Property

Validation Focus

TRPV4 channel physiology studies

TRPV4-selective agonist context

Pathway response and subtype selectivity review

CES2-mediated metabolism research

CES2 inhibition assay context

Enzyme kinetics and prodrug activation profiling

Antiviral target screening

In silico docking prioritization

NS2B-NS3 protease inhibition assay validation

• [1] Smith PL, et al. Bisandrographolide from Andrographis paniculata activates TRPV4 channels. J Biol Chem. 2006;281(40):29897-904. View Source
• [2] Sun CP, et al. A novel 15-spiro diterpenoid dimer from Andrographis paniculata with inhibitory potential against human carboxylesterase 2. Bioorg Chem. 2020;97:103680. View Source
• [3] Identification of potential ZIKV NS2B-NS3 protease inhibitors from Andrographis paniculata: An insilico approach. J Biomol Struct Dyn. 2022;40(21):11446-11455. View Source